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Compound of Interest

Compound Name: T025

Cat. No.: B15621720

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of T025 (CAS No. 2407433-00-3), a potent, orally available inhibitor of Cdc2-like
kinases (CLKs). Adherence to these guidelines is essential to ensure personal safety and
maintain the integrity of experimental protocols.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling
T025. This includes, but is not limited to:

» Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Nitrile or other appropriate chemical-resistant gloves.

e Body Protection: A laboratory coat.

Operational Plan: Handling and Storage

Handling:

o Handle T025 in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.
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» Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, follow the
first-aid measures outlined below.

e Prevent the formation of dust or aerosols during handling.

Storage:

o Store T025 in a tightly sealed, light-resistant container.

o For long-term storage of the solid powder, a temperature of -20°C is recommended.[1]

» Stock solutions of T025 in solvents such as DMSO can be stored at -80°C for up to six
months.[1]

Disposal Plan

Dispose of T025 and any contaminated materials in accordance with all applicable local, state,
and federal regulations for chemical waste. Do not discard down the drain or into the
environment.

First-Aid Measures

 After Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate
medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Quantitative Data Summary
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Property Value Reference

CAS Number 2407433-00-3 --INVALID-LINK--

Molecular Formula C21H18N8 --INVALID-LINK--

Molecular Weight 382.43 g/mol --INVALID-LINK--

1C50 (in vitro) 30-390 nM (in various cancer --INVALID-LINK--, --INVALID-

cell lines) LINK--

In Vivo Dosage 50 mg/kg (in mice) --INVALID-LINK--

Solubility 10 mM in DMSO --INVALID-LINK--

Storage (Solid) -20°C --INVALID-LINK--

Storage (Solution) -80°C (in DMSO) --INVALID-LINK--

Experimental Protocols
In Vitro Cell-Based Assay for Proliferation Inhibition

This protocol outlines a general procedure for assessing the anti-proliferative effects of T025 on
a cancer cell line, such as MDA-MB-468.

Materials:

e T025 powder

o Dimethyl sulfoxide (DMSO), sterile

e Cancer cell line of interest (e.g., MDA-MB-468)

o Complete cell culture medium

o 96-well cell culture plates

o Cell proliferation assay reagent (e.g., CellTiter-Glo®)

o Multichannel pipette
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o Plate reader
Procedure:

o Prepare T025 Stock Solution: Dissolve T025 powder in sterile DMSO to create a 10 mM
stock solution.[1] Mix thoroughly to ensure complete dissolution. Store the stock solution at
-80°C.

o Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow
them to adhere overnight in a cell culture incubator.

o Treatment: Prepare serial dilutions of the T025 stock solution in complete cell culture
medium to achieve the desired final concentrations (e.g., a range from 1 nM to 1000 nM).[2]
Remove the old medium from the cells and add the medium containing the different
concentrations of T025. Include a vehicle control (medium with the same concentration of
DMSO as the highest T025 concentration).

 Incubation: Incubate the cells with T025 for a specified period, typically 72 hours.[2]

o Cell Viability Assessment: After the incubation period, measure cell viability using a suitable
cell proliferation assay reagent according to the manufacturer's instructions.

o Data Analysis: Determine the half-maximal inhibitory concentration (IC50) by plotting the cell
viability against the log of the T025 concentration and fitting the data to a dose-response
curve.

Signaling Pathway and Experimental Workflow
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Caption: T025 inhibits CLK kinases, leading to altered pre-mRNA splicing and apoptosis.
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Caption: Workflow for in vitro cell proliferation inhibition assay with T025.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Essential Safety and Handling Guide for T025, a Potent
CLK Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621720#personal-protective-equipment-for-
handling-t025]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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